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Compound of Interest

Compound Name: Fenmetozole Hydrochloride

Cat. No.: B1672514 Get Quote

An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available safety and toxicological

information on Fenmetozole Hydrochloride. A comprehensive search of scientific literature

and public databases has revealed a significant lack of detailed, quantitative toxicological data

for this compound. Therefore, the core requirements for a detailed technical guide, including in-

depth data tables and experimental protocols, cannot be fully met at this time. This guide will

instead focus on presenting the limited available information and highlighting the existing data

gaps.

Introduction
Fenmetozole, also known as DH-524, is a chemical compound for which there is a notable

absence of extensive safety and toxicology data in the public domain. While its chemical

structure is known, detailed preclinical and clinical studies outlining its safety profile are not

readily available in published scientific literature or regulatory databases. This document aims

to provide a concise overview of the information that could be retrieved and to identify the

areas where crucial toxicological data is missing.
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A summary of the basic chemical and physical properties of Fenmetozole Hydrochloride is

presented in Table 1. This information is typically found in chemical supplier databases and

provides a foundational understanding of the compound.

Table 1: Physicochemical Properties of Fenmetozole Hydrochloride

Property Value

Chemical Name Fenmetozole Hydrochloride

Synonyms DH-524

Molecular Formula C10H11Cl2N3O

Molecular Weight 276.12 g/mol

CAS Number 23712-05-2

Physical State Solid (presumed)

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Safety and Toxicology Data
A thorough search for toxicological data on Fenmetozole Hydrochloride yielded minimal

specific information. The following sections summarize the current state of knowledge.

Acute Toxicity
No quantitative data from acute toxicity studies (e.g., LD50 values) for Fenmetozole
Hydrochloride administered via oral, dermal, or inhalation routes were found in the public

domain.

Chronic Toxicity
Information regarding the effects of repeated or long-term exposure to Fenmetozole
Hydrochloride is not publicly available. There are no published chronic toxicity studies in any
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animal species.

Genotoxicity
There are no publicly available studies assessing the genotoxic potential of Fenmetozole
Hydrochloride. Standard genotoxicity assays, such as the Ames test, chromosomal aberration

test, or in vivo micronucleus test, have not been reported for this compound in the scientific

literature.

Carcinogenicity
No carcinogenicity studies for Fenmetozole Hydrochloride have been identified in the public

record. The long-term potential for this compound to cause cancer is unknown.

Reproductive and Developmental Toxicity
There is no available information on the potential effects of Fenmetozole Hydrochloride on

fertility, reproduction, or embryonic development.

Mechanism of Action and Signaling Pathways
The mechanism of action of Fenmetozole Hydrochloride has not been elucidated in publicly

available scientific literature. Consequently, there is no information on its primary molecular

targets or the signaling pathways it may modulate.

Experimental Protocols
Due to the absence of published toxicology studies, no detailed experimental protocols for the

safety assessment of Fenmetozole Hydrochloride can be provided.

Data Gaps and Future Directions
The lack of publicly available safety and toxicology data for Fenmetozole Hydrochloride
represents a significant information gap. To adequately characterize its safety profile for any

potential application, a comprehensive set of toxicological studies would be required, following

established international guidelines (e.g., OECD, ICH). These studies would include, but not be

limited to:
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Acute toxicity studies in at least two species via relevant routes of exposure.

Repeated-dose toxicity studies (sub-acute, sub-chronic, and chronic) to identify target

organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

A battery of genotoxicity tests to assess mutagenic and clastogenic potential.

Carcinogenicity bioassays in rodents.

Reproductive and developmental toxicity studies.

Safety pharmacology studies to investigate potential effects on vital physiological systems.

ADME (Absorption, Distribution, Metabolism, and Excretion) studies to understand its

pharmacokinetic profile.

Logical Relationship: The Path to Toxicological
Assessment
The following diagram illustrates the logical workflow for a comprehensive toxicological

evaluation of a compound like Fenmetozole Hydrochloride, for which there is currently limited

data.
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Caption: A logical workflow for the comprehensive toxicological assessment of a chemical

compound.

Conclusion
While Fenmetozole Hydrochloride is a known chemical entity, there is a profound lack of

publicly accessible safety and toxicology data. This absence of information prevents a thorough

assessment of its potential hazards to human health and the environment. The scientific

community and drug development professionals should be aware of this significant data gap.

Any future consideration of this compound for research or development would necessitate a

comprehensive toxicological evaluation starting from foundational in vitro and in vivo studies.

To cite this document: BenchChem. [Fenmetozole Hydrochloride: A Review of Publicly
Available Safety and Toxicological Data]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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